Cas no 119868-33-6 (Benzoic acid, 4-[4-hydroxy-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-)

• Product Name: Benzoic acid, 4-[4-hydroxy-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-
• CAS No: 119868-33-6
• MF: C₁₂H₉F₃N₂O₃
• MW: 286.206673383713
• CID: 1212257
• Update Time: 2024-08-05

Benzoic acid, 4-[4-hydroxy-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[4-hydroxy-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-

• Inchi： 1S/C12H9F3N2O3/c1-6-9(18)10(12(13,14)15)16-17(6)8-4-2-7(3-5-8)11(19)20/h2-5,18H,1H3,(H,19,20)
• InChI Key： VMBGVYGDIGRLRZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(N2C(C)=C(O)C(C(F)(F)F)=N2)C=C1

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 408.1±45.0 °C(Predicted)
• pka: 3.61±0.10(Predicted)